
Application Note: GC-MS Analysis of Saussurea
lappa (Costus) Root Essential Oil

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Costus oil

Cat. No.: B1167358 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Saussurea lappa, commonly known as Costus, is a perennial herb belonging to the Asteraceae

family. The roots of this plant are a rich source of essential oil, which has been traditionally

used in various systems of medicine for its diverse therapeutic properties, including anti-

inflammatory, antimicrobial, and analgesic effects.[1] Gas Chromatography-Mass Spectrometry

(GC-MS) is a powerful analytical technique used to separate, identify, and quantify the

individual chemical components of a volatile sample, making it the gold standard for essential

oil analysis.[2] This application note provides a detailed protocol for the GC-MS analysis of S.

lappa root essential oil and summarizes its characteristic chemical profile.

Chemical Composition of Saussurea lappa Root
Essential Oil
The essential oil of S. lappa root is a complex mixture of volatile compounds, primarily

composed of sesquiterpenoids.[3] The chemical composition can vary depending on factors

such as the geographical origin, cultivation conditions, and extraction method.[1] However,

several key constituents are consistently identified as major components. The quantitative data

from various studies are summarized in the table below.
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Table 1: Major Chemical Constituents of Saussurea lappa Root Essential Oil Identified by GC-

MS

Compound
Chemical
Class

Relative
Percentage
(%) - Study
1[3]

Relative
Percentage
(%) - Study 2

Relative
Percentage
(%) - Study
3[4]

Dehydrocostus

lactone

Sesquiterpene

lactone
46.75 47.54 -

Costunolide
Sesquiterpene

lactone
9.26 9.29 52.01

8-cedren-13-ol Sesquiterpenoid 5.06 - 0.62

α-Curcumene Sesquiterpene 4.33 4.33 -

Elemene Sesquiterpene - - 7.18

Caryophyllene

oxide
Sesquiterpenoid - - 2.39

β-Pinene Monoterpene - 2.49 -

δ-Terpineol Monoterpenoid - 4.33 -

Note: A hyphen (-) indicates that the compound was not reported as a major component in that

particular study.

Experimental Protocols
A detailed methodology for the GC-MS analysis of S. lappa root essential oil is provided below,

based on established protocols.[4]

1. Sample Preparation: Essential Oil Extraction

The essential oil is typically extracted from the dried roots of Saussurea lappa using hydro-

distillation or steam distillation.[1][4]

Apparatus: Clevenger-type apparatus.
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Procedure:

Weigh a suitable amount of powdered S. lappa root material.

Place the material in a round-bottom flask with distilled water.

Connect the flask to the Clevenger apparatus and a condenser.

Heat the flask to boiling and continue the distillation for a specified period (e.g., 3-4 hours).

Collect the separated essential oil and dry it over anhydrous sodium sulfate.

Store the oil in a sealed vial at a low temperature (e.g., 4°C) until analysis.

2. GC-MS Analysis

Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

Sample Dilution: Dilute the essential oil sample (e.g., 1/100, v/v) in a suitable solvent such as

methanol or ethanol.[4]

Table 2: GC-MS Instrumental Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.ajol.info/index.php/tjpr/article/download/210044/198022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Recommended Conditions
- Method 1

Recommended Conditions
- Method 2[4]

Gas Chromatograph (GC)

Column
HP-5MS (30 m x 0.25 mm,

0.25 µm film thickness)

TR-5MS (dimensions not

specified)

Carrier Gas Helium Helium

Flow Rate 1.0 mL/min 1.0 mL/min (constant flow)

Injector Temperature 250°C 260°C

Injection Volume 0.5 µL 1 µL

Injection Mode Split (50:1) Splitless

Oven Temperature Program
50°C for 1 min, then 8°C/min

to 300°C, hold for 20 min

50°C for 5 min, then 5°C/min

to 140°C, then 3°C/min to

280°C

Mass Spectrometer (MS)

Ionization Mode Electron Ionization (EI) Electron Ionization (EI)

Ionization Energy 70 eV 70 eV

MS Source Temperature 230°C 270°C (MS transfer line)

MS Quadrupole Temperature 150°C Not specified

Mass Range Not specified Not specified

3. Data Analysis

Compound Identification: The identification of the chemical constituents is achieved by

comparing their mass spectra with those of reference compounds in a mass spectral library,

such as NIST. The retention indices (RI) of the compounds are also compared with those

reported in the literature.

Quantification: The relative percentage of each component is calculated from the peak area

of the corresponding compound in the total ion chromatogram.
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Caption: Experimental workflow for GC-MS analysis of Saussurea lappa essential oil.
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Caption: Classification of major chemical components in Saussurea lappa essential oil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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